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Compound of Interest

Compound Name: m-PEG2-Tos

Cat. No.: B1677519

For researchers, scientists, and drug development professionals utilizing m-PEG2-Tos (CAS
No. 50586-80-6), a comprehensive understanding of safety protocols and logistical
considerations is paramount. This document provides essential guidance on personal
protective equipment (PPE), operational handling, and disposal of m-PEG2-Tos to ensure a
safe and efficient laboratory environment.

Chemical and Physical Properties:

Property Value

CAS Number 50586-80-6[1][2]
Molecular Formula C12H18055[1][2]
Molecular Weight 274.33 g/mol [1][2]
Appearance Solid-liquid mixture[3]

Non-cleavable ADC linker in the synthesis of
antibody-drug conjugates (ADCs) and as a
PEG-based PROTAC linker. For research use

only.[1][3]

Primary Use

Personal Protective Equipment (PPE)
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A multi-layered approach to PPE is critical to minimize exposure and ensure personal safety
when handling m-PEG2-Tos. The following table summarizes the recommended PPE.

Body Part Recommended Protection Rationale

Safety glasses with side

shields or chemical splash Protects against accidental
Eyes/Face )

goggles. A face shield may be splashes or aerosols.

necessary for splash hazards.
Hand Chemical-resistant gloves Prevents skin contact and

ands
(e.g., nitrile or neoprene). absorption.
Protects clothing and skin from

Body Laboratory coat.

contamination.

Resnirat Use in a well-ventilated area or  Minimizes inhalation of any
espiratory ] ]
under a chemical fume hood. potential dust or vapors.

Operational Plan: Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of m-PEG2-Tos and
ensuring a safe laboratory environment.

Storage:

Long-term storage recommendations for m-PEG2-Tos are critical for its stability.

Condition Duration
-20°C Up to 3 years (pure form)[1]
4°C Up to 2 years (pure form)[1]

Handling Protocol:

» Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all
necessary equipment and reagents readily available.
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o Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.

e Dispensing: If the compound is a solid, handle it in a way that minimizes dust generation. If it
is a liquid, handle it carefully to avoid splashing.

e Weighing: Use a precision balance within a chemical fume hood or a ventilated enclosure to
weigh the required amount of m-PEG2-Tos.

» Dissolving: If dissolving in a solvent, add the solvent to the m-PEG2-Tos slowly and stir
gently to avoid splashing.

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water. Clean all equipment and the work area.

Disposal Plan

The disposal of m-PEG2-Tos and its associated waste must be conducted in compliance with
local, state, and federal regulations.

Waste Categorization:
 m-PEG2-Tos waste: Unused or expired m-PEG2-Tos should be treated as chemical waste.

o Contaminated materials: Any materials that have come into contact with m-PEG2-Tos, such
as pipette tips, gloves, and weighing paper, should also be disposed of as chemical waste.

Disposal Protocol:

¢ Segregation: Collect all m-PEG2-Tos waste and contaminated materials in a designated,
properly labeled, and sealed hazardous waste container.[4][5]

o Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the
chemical name "m-PEG2-Tos".[5]

o Storage of Waste: Store the hazardous waste container in a designated, secure area away
from incompatible materials.
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» Licensed Disposal: Arrange for the collection and disposal of the hazardous waste through a

licensed chemical waste disposal contractor.[4][6]

e Do Not: Never dispose of m-PEG2-Tos or its contaminated materials down the drain or in
the regular trash.[4][7] While polyethylene glycol itself is biodegradable, the tosyl group and
the overall molecule's properties may not be suitable for wastewater treatment systems.[4]

Experimental Workflow for Handling m-PEG2-Tos

The following diagram illustrates the standard workflow for handling m-PEG2-Tos in a

laboratory setting.
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Caption: Standard Operating Procedure for Handling m-PEG2-Tos.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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